N4-(3-bromo-4-chlorophenyl)pyrido[3,4-d]pyrimidine-4,6-diamine

• CAS No.: 2135696-75-0
• Molecular Formula: C13H9BrClN5
• Molecular Weight: 350.60 g/mol
• IUPAC Name: 4-N-(3-bromo-4-chlorophenyl)pyrido[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C13H9BrClN5/c14-9-3-7(1-2-10(9)15)20-13-8-4-12(16)17-5-11(8)18-6-19-13/h1-6H,(H2,16,17)(H,18,19,20)
• InChI Key: IEWDHQAQUHRRPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NC=NC3=CN=C(C=C32)N)Br)Cl

Description

N4-(3-bromo-4-chlorophenyl)pyrido[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C13H9BrClN5 and its molecular weight is 350.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred heterogeneous mixture of compound 214 (2.92 g, 6.20 mmol) and DCM (60 mL) was added trifluoroacetic acid (4.75 mL, 62.0 mmol), followed by anisole (1.36 mL, 12.4 mmol), and the mixture was stirred further at room temperature for 42 h. It was poured into petroleum ether (600 mL) and stirred at room temperature for ca. 20 min. Petroleum ether layer was decanted and discarded. The process was repeated with more petroleum ether (300 mL). To the solid left behind was added 5M NH3 (80 mL) at 0° C. and stirred at room temperature for 15 min. The solid was collected and washed successively with water (6×10 mL), petroleum ether-ethyl acetate=3:1 (3×20 mL), and dried to give N4-(3-bromo-4-chlorophenyl)pyrido[3,4-d]-pyrimidine-4,6-diamine (223) (2.17 g, 100%), mp 271-274° C.; 1H NMR δ [(CD3)2SO] 9.82 (s, 1H), 8.72 (s, 1H), 8.44 (d, J=2.3 Hz, 1H), 8.42 (s, 1H), 7.97 (dd, J=8.8, 2.3 Hz, 1H, 7.62 (d, J=8.8 Hz, 1H), 7.14 (s, 1H), 6.30 (s, 2H). Anal. Calcd for C13H9BrClN5.0.6H2O: C, 43.20; H, 2.85; N, 19.38. Found C, 43.00; H, 2.95; N, 19.12.